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Compound of Interest

Compound Name: 2-Pyrimidinemethanamine

Cat. No.: B1307922 Get Quote

This guide provides a comprehensive overview of the safety data and handling precautions for

2-Pyrimidinemethanamine (CAS No: 75985-45-4), tailored for researchers, scientists, and

professionals in drug development. The information is compiled from various safety data sheets

(SDS) to ensure a thorough understanding of the potential hazards and the necessary

precautions for safe laboratory use.

Chemical Identification and Physical Properties
2-Pyrimidinemethanamine, also known as (2-Pyrimidinylmethyl)amine or 2-

(Aminomethyl)pyrimidine, is a heterocyclic organic compound.[1][2] Its fundamental properties

are summarized below.

Property Value Source

Molecular Formula C5H7N3 [1][2][3]

Molecular Weight 109.13 g/mol [1][2][3]

Appearance White powder [3]

Storage Temperature 2-8°C (protect from light) [3]

Solubility
Chloroform (Sparingly),

Methanol
[3]
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Hazard Identification and GHS Classification
2-Pyrimidinemethanamine is classified as a hazardous substance under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.[1][4] All researchers

must be aware of its potential health effects.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2 / 2A
H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation

Source:[1][4]

GHS Label Elements:

Pictogram:

Signal Word: Warning[1][4]

Hazard Statements:

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][4]

Precautionary Statements: A comprehensive list of precautionary statements is provided in

the handling and storage section of this guide.[1][4]

First-Aid Measures
In the event of exposure to 2-Pyrimidinemethanamine, immediate and appropriate first-aid

measures are crucial.
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][5][6]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention.[4][5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[4][5][6]

Ingestion

Clean mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Get medical attention.[4][5]

Source:[4][5][6]

Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure and

ensure the stability of the compound.

Handling:

Avoid contact with skin and eyes.[5]

Do not breathe dust, fume, gas, mist, vapors, or spray.[4]

Use only outdoors or in a well-ventilated area.[4]

Wash hands thoroughly after handling.[4]

Wear protective gloves, protective clothing, eye protection, and face protection.[4]
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Do not eat, drink, or smoke when using this product.

Storage:

Store in a cool, dry, and well-ventilated place.[5]

Keep the container tightly closed.[4][5]

Store locked up.[4]

Protect from light.[5]

Incompatible materials include strong oxidizing agents.[5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 2-
Pyrimidinemethanamine.

Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles or chemical

safety goggles as described by OSHA's eye and

face protection regulations in 29 CFR 1910.133

or European Standard EN166.[4][5]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[4]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with

multi-purpose combination (US) or type ABEK

(EN 14387) respirator cartridges.[4]

Source:[4][5]

Accidental Release Measures
In case of a spill, follow these procedures to ensure safety and proper cleanup.
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Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.[5]

Environmental Precautions: Do not let this chemical enter the environment.[5]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal. Avoid generating dust.[5]

The following diagram illustrates a general workflow for handling a chemical spill of 2-
Pyrimidinemethanamine.

Preparation Containment & Cleanup

Decontamination & Disposal

Spill Occurs Assess Spill Size
and Risk Evacuate Immediate Area Don Appropriate PPE

(Gloves, Goggles, Respirator)
Contain Spill with

Inert Absorbent Material
Carefully Sweep or Shovel

into a Labeled Waste Container Avoid Dust Generation

Decontaminate Spill Area Dispose of Waste According
to Regulations Report the Incident Spill Response Complete

Click to download full resolution via product page

Workflow for handling a chemical spill.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Specific Hazards: May emit toxic fumes under fire conditions, including nitrogen oxides

(NOx), carbon monoxide (CO), and carbon dioxide (CO2).[5]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[4][5]

Toxicological and Ecological Information
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Toxicological Information: The toxicological properties of 2-Pyrimidinemethanamine have

not been fully investigated. The primary known hazards are skin, eye, and respiratory

irritation.[1][4]

Ecological Information: There is no data available on the ecological effects of this compound.

It is advised to prevent its release into the environment.[4][5]

Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Stable under normal conditions.[5]

Possibility of Hazardous Reactions: None under normal processing.[5]

Conditions to Avoid: Avoid dust formation.[5]

Incompatible Materials: Strong oxidizing agents.[5]

Hazardous Decomposition Products: Under fire conditions, may produce nitrogen oxides

(NOx), carbon monoxide (CO), and carbon dioxide (CO2).[5]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the use or safety testing of 2-
Pyrimidinemethanamine were not identified in the publicly available safety data sheets and

product information pages. Researchers should develop specific standard operating

procedures (SOPs) for their experimental setups that incorporate the safety and handling

information provided in this guide. These SOPs should be reviewed and approved by the

relevant institutional safety committee.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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